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Compound of Interest

Compound Name: 3-Phenylpropanoic anhydride

Cat. No.: B091862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 3-Phenylpropanoic anhydride (CAS No. 15781-96-1). The information

presented herein is intended to equip researchers, scientists, and drug development

professionals with the necessary knowledge to handle this chemical compound safely in a

laboratory setting. It is important to note that while specific toxicological data for 3-
Phenylpropanoic anhydride is not readily available, information from structurally similar

compounds has been used to infer potential hazards. Therefore, a cautious and proactive

approach to safety is paramount.

Core Safety and Physical Data
Quantitative data regarding the physical, chemical, and potential toxicological properties of 3-
Phenylpropanoic anhydride are summarized in the tables below. This information has been

compiled from various chemical databases and supplier information.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C18H18O3 PubChem[1], LookChem[2]

Molecular Weight 282.34 g/mol PubChem[1], LookChem[2]

CAS Number 15781-96-1 PubChem[1], LookChem[2]

Appearance Solid (form not specified)
Inferred from related

compounds

Boiling Point 794.76 K (calculated) Cheméo[3]

LogP (Octanol/Water Partition

Coefficient)
3.322 (calculated) Cheméo[3]

Hydrogen Bond Donor Count 0 LookChem[2]

Hydrogen Bond Acceptor

Count
3 LookChem[2]

Toxicological Data (Inferred from Structurally Similar
Compounds)
Caution: The toxicological properties of 3-Phenylpropanoic anhydride have not been fully

investigated. The following data is based on similar chemical structures and should be treated

as indicative of potential hazards.
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Hazard Description
Precautionary Statements
(Inferred)

Skin Corrosion/Irritation May cause skin irritation.[4]

Wash skin thoroughly after

handling. Wear protective

gloves.

Serious Eye Damage/Irritation
May cause serious eye

irritation.[4]

Wear eye protection. IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Irritation
May cause respiratory

irritation.[4]

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available.

Avoid ingestion and inhalation.

[4]

Carcinogenicity, Mutagenicity,

Reproductive Toxicity
No data available.

Handle with caution as long-

term effects are unknown.

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risks when working

with 3-Phenylpropanoic anhydride.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedures

should be conducted to determine the appropriate level of PPE. The following are general

recommendations:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against potential splashes.[4]

Skin Protection:
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Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect gloves

for any signs of degradation before use.

Lab Coat: A standard laboratory coat should be worn to protect street clothing. For

procedures with a higher risk of splashing, a chemically resistant apron or suit may be

necessary.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate particulate filter should be used in conjunction with a properly

functioning fume hood.

Engineering Controls
Ventilation: Work with 3-Phenylpropanoic anhydride should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[4]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling the compound and before leaving the laboratory.[4]

Keep the container tightly closed when not in use.[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents.[5]

Emergency and First Aid Measures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation develops or persists.[4]

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[4]

Spill Response
In the case of a spill, follow a structured response to ensure safety and proper cleanup.
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Initial Actions

Cleanup Procedure

Final Steps

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill
(Size and Nature)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Carefully Collect Spilled Material

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Report the Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Disposal Considerations
All waste materials, including contaminated absorbents and PPE, should be collected in a

suitable, labeled container and disposed of in accordance with all applicable federal, state, and

local regulations for chemical waste. Do not allow the material to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety review and risk assessment by qualified safety professionals. Always consult the

most up-to-date Safety Data Sheet (SDS) for any chemical before use and adhere to all

institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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